Cas no 159497-36-6 (Isoquinoline, 1,2,3,4-tetrahydro-2-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-2-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
• CAS No: 159497-36-6
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 1338553
• PubChem ID: 71353973
• Update Time: 2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-2-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-[[(2S)-1-methyl-2-pyrrolidinyl]methyl]-
• 2-[[(2S)-1-methylpyrrolidin-2-yl]methyl]-3,4-dihydro-1H-isoquinoline
• 159497-36-6
• DTXSID30778684
• 2-{[(2S)-1-Methylpyrrolidin-2-yl]methyl}-1,2,3,4-tetrahydroisoquinoline
• (S)-2-((1-Methylpyrrolidin-2-yl)methyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H22N2/c1-16-9-4-7-15(16)12-17-10-8-13-5-2-3-6-14(13)11-17/h2-3,5-6,15H,4,7-12H2,1H3/t15-/m0/s1
• InChI Key： UFRIEVVMSCERPQ-HNNXBMFYSA-N
• SMILES： N1(C)CCC[C@H]1CN1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 230.17846
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48